Cas no 924645-37-4 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid,3-(2-fluorophenyl)-1-methyl-)

• Product Name: 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid,3-(2-fluorophenyl)-1-methyl-
• CAS No: 924645-37-4
• MF: C₁₃H₉FN₂O₂S
• MW: 276.286164999008
• CID: 1972375
• Update Time: 2025-05-20

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid,3-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid,3-(2-fluorophenyl)-1-methyl-
• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl-

• Inchi： 1S/C13H9FN2O2S/c1-16-12-8(6-10(19-12)13(17)18)11(15-16)7-4-2-3-5-9(7)14/h2-6H,1H3,(H,17,18)
• InChI Key： DRDRFCFHWZNHBJ-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2F)C2C=C(C(O)=O)SC=2N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid,3-(2-fluorophenyl)-1-methyl-

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl-

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl- (CAS No. 924645-37-4) is a heterocyclic compound with a unique structure that combines a thienopyrazole ring system with a carboxylic acid group and a fluorophenyl substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The thienopyrazole core of the molecule is known for its versatility in chemical reactivity and structural diversity, making it a valuable scaffold for drug discovery and advanced material synthesis.

The synthesis of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl- involves a multi-step process that typically begins with the preparation of the thienopyrazole ring system. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such heterocycles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thienopyrazole ring while maintaining high yields and purity. The incorporation of the fluorophenyl group at the 3-position introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

One of the most promising applications of this compound lies in its potential as a drug candidate. The thienopyrazole framework is known to exhibit various bioactive properties, including anti-inflammatory, antitumor, and antimicrobial activities. Recent studies have demonstrated that 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl- can modulate key cellular pathways involved in inflammation and cancer progression. For example, a study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are central to inflammatory processes. Furthermore, preliminary in vitro assays have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent.

In addition to its pharmacological applications, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl- has also been explored for its role in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its investigation as a ligand in metal-organic frameworks (MOFs) and other advanced materials. Researchers have reported that incorporating this compound into MOFs enhances their stability and porosity, making them suitable for gas storage and catalytic applications.

The fluorophenyl substituent plays a crucial role in modulating the electronic properties of the molecule. Fluorine atoms are known for their high electronegativity and ability to enhance lipophilicity without significantly increasing molecular weight. This makes fluorinated compounds particularly attractive for drug design, as they often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. Recent computational studies have utilized molecular docking simulations to analyze how the fluorophenyl group influences the binding affinity of this compound to various biological targets.

From an analytical standpoint, determining the purity and stability of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl- is critical for ensuring its reliability in research and industrial applications. Advanced analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed for this purpose. Recent studies have also explored the use of Raman spectroscopy as a rapid and non-destructive method for characterizing this compound.

Looking ahead, ongoing research aims to further elucidate the mechanistic insights behind the biological activity of 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-(2-fluorophenyl)-1-methyl-. Collaborative efforts between chemists and biologists are paving the way for more targeted drug development strategies based on this compound's unique properties. Additionally, efforts are being made to scale up its synthesis for preclinical testing and eventual commercialization.

In conclusion, CAS No. 924645-37-4, or 1H-Thieno[2